Cas no 2171548-06-2 (ethyl 2-amino-3-{spiro2.2pentan-1-yl}propanoate)

• Product Name: ethyl 2-amino-3-{spiro2.2pentan-1-yl}propanoate
• CAS No: 2171548-06-2
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6266544
• PubChem ID: 165531455
• Update Time: 2025-10-30

ethyl 2-amino-3-{spiro2.2pentan-1-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-{spiro2.2pentan-1-yl}propanoate
• ethyl 2-amino-3-{spiro[2.2]pentan-1-yl}propanoate
• EN300-1299616
• 2171548-06-2

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)8(11)5-7-6-10(7)3-4-10/h7-8H,2-6,11H2,1H3
• InChI Key： ROESMHWEFQSGEE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC1CC21CC2)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-amino-3-{spiro2.2pentan-1-yl}propanoate

Comprehensive Analysis of Ethyl 2-amino-3-{spiro2.2pentan-1-yl}propanoate (CAS No. 2171548-06-2)

The compound ethyl 2-amino-3-{spiro2.2pentan-1-yl}propanoate (CAS No. 2171548-06-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique spirocyclic structure and ester-functionalized amino acid backbone make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for peptidomimetics, which are compounds designed to mimic the biological activity of peptides while offering improved stability and bioavailability.

In recent years, the demand for novel spirocyclic compounds has surged due to their diverse pharmacological properties. The spiro2.2pentane moiety in ethyl 2-amino-3-{spiro2.2pentan-1-yl}propanoate contributes to its conformational rigidity, which is highly desirable in medicinal chemistry for targeting specific protein interactions. This characteristic aligns with current trends in fragment-based drug design, where small, rigid molecules are used to probe biological targets. Additionally, the ethyl ester group enhances the compound's solubility, facilitating its use in various synthetic protocols.

The synthesis of CAS No. 2171548-06-2 typically involves multi-step organic reactions, including asymmetric hydrogenation and spirocyclization techniques. These methods are often optimized for high yield and enantiomeric purity, as chirality plays a critical role in the compound's biological activity. Recent advancements in flow chemistry and catalysis have further improved the scalability of such processes, addressing industry needs for cost-effective production.

From an application perspective, ethyl 2-amino-3-{spiro2.2pentan-1-yl}propanoate is being explored in the development of central nervous system (CNS) therapeutics. Its structural features resemble those of neurotransmitters, making it a valuable scaffold for modulating neuronal receptors. This aligns with growing public interest in neurodegenerative disease treatments, a frequently searched topic in healthcare forums. Furthermore, its potential use in biodegradable polymers has sparked interest in sustainable material science, another hot-button issue in today's eco-conscious market.

Analytical characterization of this compound relies heavily on NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm the spirocyclic conformation and ensure batch-to-batch consistency—a critical factor for regulatory compliance in pharmaceutical applications. Researchers also employ computational modeling to predict its interactions with biological targets, leveraging AI-driven tools that are currently dominating scientific discourse.

Market-wise, the demand for CAS No. 2171548-06-2 is projected to grow alongside the expansion of precision medicine and personalized therapeutics. Its versatility as a chiral synthon positions it favorably in the fine chemicals sector. Suppliers often highlight its high purity grades (≥98%) and compliance with Good Manufacturing Practices (GMP), responding to customer queries about quality assurance in online searches.

In conclusion, ethyl 2-amino-3-{spiro2.2pentan-1-yl}propanoate represents a convergence of innovative chemistry and practical applications. Its relevance to drug development, material science, and green chemistry ensures its place in contemporary research agendas. As scientific communities increasingly focus on structure-activity relationships and sustainable synthesis, this compound is poised to remain a topic of keen interest and investigation.